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Compound of Interest

Compound Name: 6-Bromo-2-methylquinoline

Cat. No.: B1268081

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is of paramount importance. This guide provides essential, immediate safety and
logistical information for handling 6-Bromo-2-methylquinoline, including detailed personal
protective equipment (PPE) requirements, operational protocols, and disposal plans.

Hazard Identification and Safety Data

6-Bromo-2-methylquinoline is a solid crystalline substance that is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1] It is crucial to
handle this compound with care, adhering to the safety protocols outlined below.
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Property Value Reference
Appearance Solid Crystalline, White [1]
Molecular Formula C10HsBrN [2]
Molecular Weight 222.08 g/mol [2][3]
Melting Point 101 -105°C [3114]
Signal Word Danger [3]

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Serious Eye Damage

(Category 2), Respiratory
Hazard Classifications Sensitization (Category 1), [11[3]

Skin Sensitization (Category
1), Specific target organ
toxicity - single exposure
(Category 3)

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to minimize exposure and ensure
personal safety when handling 6-Bromo-2-methylquinoline.
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Specifications and
PPE Category Item - K
emarks

Wear safety glasses with side
shields or tightly fitting safety
goggles.[5] A face shield
should be worn over safety

) Safety Glasses or Goggles, glasses when there is a risk of

Eye/Face Protection ] )
Face Shield splashing.[6] All eye and face

protection should conform to
OSHA's regulations in 29 CFR
1910.133 or European

Standard EN166.[1][7]

Wear impervious, chemical-
resistant gloves.[5] Nitrile
gloves are a suitable option for
short-term protection against a
Skin and Body Protection Chemical-resistaht GIoves-, broad range of chemicals.[G]
Lab Coat/Protective Clothing Gloves must be inspected
before use.[5] A lab coat or
other protective clothing
should be worn to prevent skin

exposure.[5]

If exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator should be worn.[1][7]
Respiratory Protection Dust Respirator/Mask Use of a respirator may require
annual medical evaluations
and fit testing.[6] Engineering
controls such as a fume hood
should be the primary method

to control exposure.[6]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 6-Bromo-2-methylquinoline in a laboratory setting is
crucial for safety.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area, preferably by using a laboratory fume
hood.[4]

o Locate and ensure the functionality of emergency equipment, including an eyewash station
and a safety shower.[1]

o Keep the container of 6-Bromo-2-methylquinoline tightly closed in a dry, cool, and well-
ventilated place when not in use.[1][4]

2. Handling the Compound:

» Avoid contact with skin, eyes, and clothing.[4]

» Avoid the formation and inhalation of dust.[4]

o Wear the appropriate PPE as detailed in the table above.[4]
e Wash hands thoroughly after handling.[4]

3. In Case of a Spill:

o For small spills, use appropriate tools to place the spilled solid into a suitable container for
waste disposal.[5]

e Avoid creating dust during cleanup.[4]
o Cover powder spills with a plastic sheet or tarp to minimize spreading.[5]
o Clean the contaminated surface thoroughly.[5]

o For large spills, a self-contained breathing apparatus may be necessary.[5]
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Emergency First-Aid Measures

In the event of accidental exposure, immediate and appropriate action is essential.

Exposure Route First-Aid Protocol

Move the person into fresh air.[4] If not
Inhalation breathing, give artificial respiration.[4] Consult a

physician.[4]

Wash off with soap and plenty of water.[4] If skin
irritation persists, call a physician.[1] Take off

Skin Contact . .
contaminated clothing and wash before reuse.

[1]

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4] Remove
Eye Contact )

contact lenses, if present and easy to do.[1]

Continue rinsing.[1]

Never give anything by mouth to an
unconscious person.[4] Rinse mouth with water.
[4] Call a POISON CENTER or doctor/physician

if you feel unwell.[1]

Ingestion

Disposal Plan

Proper disposal of 6-Bromo-2-methylquinoline and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste materials, including contaminated PPE and disposable
equipment, in a designated, properly labeled hazardous waste container for "Halogenated
Organic Waste".[8][9]

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company.[10] Follow all local, state, and federal regulations for the disposal of
halogenated organic compounds.[10]

o Contaminated Packaging: Dispose of as unused product.[4]
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Caption: Workflow for Safe Handling and Disposal of 6-Bromo-2-methylquinoline.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1268081?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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